Cas no 93103-13-0 (4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione)

• Product name: 4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione
• CAS No: 93103-13-0
• MF: C₉H₇FN₂S
• MW: 194.228683710098
• CID: 1121961
• PubChem ID: 3022077

4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione
• 4-(2-fluorophenyl)-1,3-dihydroimidazole-2-thione
• DTXSID20239279
• 4-(2-Fluorophenyl)-2-mercaptoimidazole
• AKOS017532371
• SCHEMBL3347974
• BRN 5519496
• 1,3-Dihydro-4-(2-fluorophenyl)-2H-imidazole-2-thione
• 2H-Imidazole-2-thione, 1,3-dihydro-4-(2-fluorophenyl)-
• 93103-13-0

• Inchi： InChI=1S/C9H7FN2S/c10-7-4-2-1-3-6(7)8-5-11-9(13)12-8/h1-5H,(H2,11,12,13)
• InChI Key： COMZTUHLRQVPAK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=CNC(=S)N2)F

Computed Properties

• Exact Mass: 194.031
• Monoisotopic Mass: 194.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 304.5°C at 760 mmHg
• Flash Point: 137.9°C
• Refractive Index: 1.682